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For Researchers, Scientists, and Drug Development Professionals

Introduction

Neon (Ne) and its isotopes are powerful tracers used in various scientific fields, including
groundwater dating, paleoclimate reconstruction, and studies of fluid migration.[1][2] The
accuracy of neon analysis is critically dependent on the integrity of the water sample, which
necessitates meticulous collection procedures to prevent atmospheric contamination and
preserve the dissolved gas concentrations.[1][3][4] These application notes provide a detailed,
step-by-step guide for collecting water samples suitable for high-precision neon analysis.

Quantitative Data for Sample Collection

Proper sample collection requires adherence to specific quantitative parameters to ensure the
viability of the sample for neon analysis. The following table summarizes the key quantitative
data for collecting water samples.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14242312#bc-rfq
https://www.eawag.ch/fileadmin/Domain1/Abteilungen/wut/schwerpunkte/umweltisotope/EAWAG_02814.pdf
https://goldschmidtabstracts.info/2023/15842.pdf
https://www.eawag.ch/fileadmin/Domain1/Abteilungen/wut/schwerpunkte/umweltisotope/EAWAG_02814.pdf
https://www.adelaide.edu.au/ipas/ua/media/1272/atta-rngs-sampling.pdf
https://noblegaslab.utah.edu/_resources/documents/services-pricing/cu_tube_sampling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14242312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Specification Rationale Source(s)
) ) Inert material, allows
3/8-inch diameter, 30- ]
) ) for a vacuum-tight
Sample Containers inch length copper [5][6]
seal to prevent gas
tubes
exchange.
Suitable for larger
volume samples,
500cc safety-coated ) -
. particularly for tritium
glass bottles with ) ) [5]
analysis which can be
polycone seals
complementary to
neon studies.
Used for collecting
20L evacuated large volume samples, 3]
propane gas bottles especially from
groundwater.
Sulfficient for standard
Approximately 40 cc noble gas analysis,
Sample Volume ) ) } [5]
(in copper tubes) including neon
isotopes.
Required for tritium
500 cc (in glass determination by the 5]
bottles) helium-3 ingrowth
method.
Provides a large
enough sample for
18 L (in propane efficient degassing 3]
bottles) and analysis of
radioactive noble
gases.
Headspace No headspace in Minimizes gas [4115]
copper tubes; afew cc  exchange and
in glass bottles partitioning. A small
headspace in glass
bottles prevents
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breakage due to

thermal expansion.

) Samples should be
Replicates . .
collected in duplicate

Ensures sufficient
sample volume for
analysis and provides
a backup in case of
leakage or

contamination.

Approximately 1
Back Pressure atmosphere (14 psi)

or greater

Prevents the

formation of gas

bubbles as water is [5]
brought to the surface

from depth.

Flow Rate ~500 mL per minute

A controlled flow rate

helps to prevent

bubble formation and
ensures proper o)
flushing of the sample

line.

Experimental Protocol: Water Sample Collection

Using Copper Tubes

This protocol details the methodology for collecting water samples for neon analysis using the

widely accepted copper tube method. This technique is designed to minimize atmospheric

contamination and sample degassing.

Materials:

o Copper sample tubes (3/8-inch diameter, 30-inch length) with clamps and aluminum channel

holder

e Submersible pump or other suitable sampling pump

e Tygon or other clear, flexible tubing
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Back-pressure valve

Wrenches for clamps

Plastic caps filled with water

Labeling materials (permanent marker and clear tape)

Procedure:

e System Setup:

o Place the copper tube in the aluminum channel holder and loosely attach the clamps.

o Connect the sampling pump to the upstream end of the copper tube using clear flexible
tubing.

o Attach a separate piece of clear tubing with a back-pressure valve to the downstream end
of the copper tube.[5]

e Purging the System:
o Begin pumping water through the entire system.

o Purge several liters of water to completely flush the tubing and the copper tube, ensuring
that any air is removed.[4]

o Orient the copper tube at an approximately 45-degree angle with the outlet elevated to
help flush any bubbles.[5]

e Bubble Removal:
o While the water is flowing, visually inspect the clear tubing for any air bubbles.[4]

o Gently tap the entire length of the copper tube and associated fittings with a wrench to
dislodge any trapped bubbles.[4][5]
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o If bubbles are present, gradually close the back-pressure valve to increase the pressure
within the system until the bubbles disappear.[5] Caution: If bubbles cannot be eliminated,
the sample may not be suitable for analysis.[4]

o Sample Collection and Sealing:

o Once the system is free of bubbles, securely tighten the nuts on the downstream clamp
using a wrench to create a cold-weld seal on the copper tube.

o Immediately after sealing the downstream end, tighten the upstream clamp to seal the
sample within the copper tube. The clamps should make contact at the outer ends.[5]

e Post-Sampling:
o Stop the pump.
o Remove the sealed copper tube from the holder.

o Ensure the ends of the copper tube are filled with water and place water-filled plastic caps
over the clamped ends to minimize any potential leakage.[4]

o Carefully label the sample tube with a unique identifier, date, and location using a
permanent marker, and cover the label with clear tape.[4]

o Collect a duplicate sample by repeating steps 1-5.[5]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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water-sample-collection-for-neon-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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